Cas no 1804659-53-7 (4-(Aminomethyl)-3-bromo-2-(difluoromethyl)-6-hydroxypyridine)

• Product Name: 4-(Aminomethyl)-3-bromo-2-(difluoromethyl)-6-hydroxypyridine
• CAS No: 1804659-53-7
• MF: C₇H₇BrF₂N₂O
• MW: 253.044087648392
• CID: 4915295
• Update Time: 2025-06-08

4-(Aminomethyl)-3-bromo-2-(difluoromethyl)-6-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)-3-bromo-2-(difluoromethyl)-6-hydroxypyridine

• Inchi： 1S/C7H7BrF2N2O/c8-5-3(2-11)1-4(13)12-6(5)7(9)10/h1,7H,2,11H2,(H,12,13)
• InChI Key： WTQCMCUTXUNNSP-UHFFFAOYSA-N
• SMILES： BrC1=C(C(F)F)NC(C=C1CN)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 299
• XLogP3: -0.3
• Topological Polar Surface Area: 55.1

Additional information on 4-(Aminomethyl)-3-bromo-2-(difluoromethyl)-6-hydroxypyridine

Comprehensive Overview of 4-(Aminomethyl)-3-bromo-2-(difluoromethyl)-6-hydroxypyridine (CAS No. 1804659-53-7)

4-(Aminomethyl)-3-bromo-2-(difluoromethyl)-6-hydroxypyridine (CAS No. 1804659-53-7) is a highly specialized pyridine derivative with significant potential in pharmaceutical and agrochemical research. This compound features a unique combination of functional groups, including an aminomethyl moiety, a bromo substituent, a difluoromethyl group, and a hydroxyl group, making it a versatile intermediate for synthetic applications. Its molecular structure and reactivity have garnered attention in drug discovery, particularly in the development of novel enzyme inhibitors and bioactive molecules.

The growing interest in fluorinated pyridines and brominated heterocycles has positioned this compound as a valuable building block in medicinal chemistry. Researchers are increasingly exploring its utility in designing targeted therapies for diseases such as cancer and inflammatory disorders. The presence of both fluorine and bromine atoms enhances its binding affinity to biological targets, a feature highly sought after in modern drug design. Additionally, its hydroxyl group contributes to improved solubility, a critical factor in pharmacokinetic optimization.

In agrochemical applications, 4-(Aminomethyl)-3-bromo-2-(difluoromethyl)-6-hydroxypyridine serves as a precursor for developing next-generation crop protection agents. The difluoromethyl group, in particular, is known to enhance the bioactivity of pesticides and herbicides, addressing the rising demand for sustainable agricultural solutions. With global concerns over food security and environmental impact, this compound aligns with the industry's shift toward eco-friendly and high-efficacy formulations.

From a synthetic chemistry perspective, the compound's multifunctional pyridine core offers diverse modification opportunities. Chemists leverage its reactivity to create complex molecular architectures, often employed in high-throughput screening and combinatorial chemistry. Its compatibility with cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig, further expands its utility in constructing pharmacophores and functional materials.

The compound's CAS No. 1804659-53-7 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research. Questions like "synthetic routes for 4-(Aminomethyl)-3-bromo-2-(difluoromethyl)-6-hydroxypyridine" or "applications of fluorinated pyridines in drug discovery" dominate scholarly discussions. Its inclusion in patent literature underscores its commercial potential, particularly in sectors prioritizing intellectual property and innovation.

As the scientific community continues to explore structure-activity relationships (SAR), this compound's role in optimizing lead compounds becomes increasingly evident. Its balanced lipophilicity and hydrogen-bonding capacity make it a preferred choice for modulating drug-like properties. Furthermore, advancements in green chemistry have spurred interest in sustainable synthesis methods for such intermediates, aligning with global ESG (Environmental, Social, and Governance) goals.

In summary, 4-(Aminomethyl)-3-bromo-2-(difluoromethyl)-6-hydroxypyridine (CAS No. 1804659-53-7) represents a convergence of innovation in pharmaceutical and agrochemical sciences. Its structural uniqueness and functional diversity cater to the evolving demands of precision medicine and sustainable agriculture, solidifying its position as a critical tool for researchers worldwide.